Cas no 72711-43-4 (g-Melanotropin)

• Product Name: g-Melanotropin
• CAS No: 72711-43-4
• MF: C₇₄H₉₉N₂₁O₁₆S
• MW: 1570.77397370338
• MDL: MFCD00133358
• CID: 562856
• PubChem ID: 44134812
• Update Time: 2025-07-17

g-Melanotropin Chemical and Physical Properties

Names and Identifiers

• g-Melanotropin
• GAMMA-MELANOCYTE STIMULATING HORMONE
• Tyr-Val-Met-Gly-His-Phe-Arg-Trp-Asp-Arg-Phe-Gly
• γ?-MSH
• γ₂-MSH
• TYR-VAL-MET-GLY-HIS-PHE-ARG-TRP-ASP-ARG-PHE-GLY: YVMGHFRWDRFG
• γ2-MSH(41-58)
• Q20707046
• DTXSID30657546
• Tyrosylvalylmethionylglycylhistidylphenylalanylarginyltryptophyl-alpha-aspartylarginylphenylalanylglycine
• 72711-43-4

• MDL： MFCD00133358
• Inchi： 1S/C74H99N21O16S/c1-41(2)62(95-63(102)49(75)30-44-22-24-47(96)25-23-44)72(111)90-53(26-29-112-3)64(103)84-38-59(97)87-57(34-46-37-80-40-86-46)70(109)92-55(32-43-16-8-5-9-17-43)68(107)88-52(21-13-28-82-74(78)79)67(106)93-56(33-45-36-83-50-19-11-10-18-48(45)50)69(108)94-58(35-60(98)99)71(110)89-51(20-12-27-81-73(76)77)66(105)91-54(65(104)85-39-61(100)101)31-42-14-6-4-7-15-42/h4-11,14-19,22-25,36-37,40-41,49,51-58,62,83,96H,12-13,20-21,26-35,38-39,75H2,1-3H3,(H,80,86)(H,84,103)(H,85,104)(H,87,97)(H,88,107)(H,89,110)(H,90,111)(H,91,105)(H,92,109)(H,93,106)(H,94,108)(H,95,102)(H,98,99)(H,100,101)(H4,76,77,81)(H4,78,79,82)
• InChI Key： GZWUQPQBOGLSIM-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NCC(NC(CC1=CNC=N1)C(NC(CC1C=CC=CC=1)C(NC(C(NC(C(NC(CC(=O)O)C(NC(C(NC(C(NCC(=O)O)=O)CC1C=CC=CC=1)=O)CCCNC(=N)N)=O)=O)CC1=CNC2C=CC=CC1=2)=O)CCCNC(=N)N)=O)=O)=O)=O)NC(C(C(C)C)NC(C(CC1C=CC(=CC=1)O)N)=O)=O

Computed Properties

• Exact Mass: 1569.73000
• Monoisotopic Mass: 1569.72993733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 37
• Heavy Atom Count: 112
• Rotatable Bond Count: 60
• Complexity: 3140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 635Ų

Experimental Properties

• PSA: 634.52000
• LogP: 4.90980

g-Melanotropin Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on g-Melanotropin

Introduction to g-Melanotropin (CAS No. 72711-43-4) and Its Emerging Applications in Modern Research

g-Melanotropin, chemically designated as melanotropin, is a synthetic peptide hormone that has garnered significant attention in the field of pharmaceutical and biochemical research. With a CAS number of 72711-43-4, this compound belongs to the melanocortin family, which is well-known for its role in regulating various physiological processes, including pigmentation, metabolism, and stress responses. The increasing interest in g-Melanotropin stems from its multifaceted biological activities and the potential therapeutic applications it offers.

The chemical structure of g-Melanotropin (CAS No. 72711-43-4) consists of a sequence of amino acids that mimic the natural hormone α-melanocyte-stimulating hormone (α-MSH). This structural similarity allows g-Melanotropin to interact with melanocortin receptors (MC1R, MC3R, MC4R, and MC5R), thereby modulating a wide range of biological functions. Recent advancements in peptide synthesis and drug delivery systems have further enhanced the efficacy and safety of g-Melanotropin as a potential therapeutic agent.

One of the most notable applications of g-Melanotropin is in the field of dermatology. Studies have demonstrated that g-Melanotropin can effectively stimulate melanin production in skin cells, making it a promising candidate for treating conditions such as vitiligo and melasma. The ability of g-Melanotropin to promote pigmentation without causing hyperpigmentation has made it an attractive option for cosmetic interventions as well. Clinical trials have shown that topical application of g-Melanotropin formulations can lead to significant improvements in skin tone and texture.

Beyond its dermatological applications, g-Melanotropin has also shown potential in managing metabolic disorders. Research indicates that g-Melanotropin can enhance energy expenditure and improve insulin sensitivity, making it a viable candidate for treating obesity and type 2 diabetes. Preclinical studies have demonstrated that administration of g-Melanotropin can lead to reductions in body weight and improvements in glucose homeostasis. These findings have sparked interest in developing g-Melanotropin-based therapies for metabolic diseases.

The role of g-Melanotropin in stress response regulation has also been extensively studied. Melanocortins are known to play a crucial role in the hypothalamic-pituitary-adrenal (HPA) axis, which is central to the body's stress response. By modulating HPA axis activity, g-Melanotropin has been shown to reduce stress-induced behaviors and improve resilience to psychological stressors. This has opened up new avenues for treating stress-related disorders such as anxiety and depression.

In addition to these therapeutic applications, g-Melanotropin has been explored for its potential role in neuroprotection. Studies suggest that melanocortins can protect against neurodegenerative diseases by reducing oxidative stress and inflammation in brain cells. The ability of g-Melanotropin to cross the blood-brain barrier has made it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand its mechanisms of action, preliminary findings are promising.

The development of novel drug delivery systems has further enhanced the potential of g-Melanotropin (CAS No. 72711-43-4). Nanoparticle-based delivery systems have been shown to improve bioavailability and targeted delivery of peptides like g-Melanotropin, thereby increasing their therapeutic efficacy. These advancements have paved the way for more effective treatments for various medical conditions.

Future research on g-Melanotropin is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. The growing body of evidence supporting the biological activities of g-Melanotropin makes it a compound of significant interest for both academic researchers and pharmaceutical companies.